Cas no 2979-24-0 (2-Methoxycyclohexanol)

• Product Name: 2-Methoxycyclohexanol
• CAS No: 2979-24-0
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 280378
• PubChem ID: 102911
• Update Time: 2025-06-15

2-Methoxycyclohexanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-methoxy-
• 2-METHOXYCYCLOHEXANOL
• (-)-trans-2-methoxycyclohexan-1-ol
• (+-)-trans-1-Methoxy-cyclohexanol-(2)
• (+)-trans-2-methoxycyclohexan-1-ol
• (+-)-trans-2-Methoxy-cyclohexanol
• R-MOL
• trans-2-methoxycyclohexanol
• trans-2-methoxy-cyclohexanol
• DTXSID90883546
• SCHEMBL618206
• Cyclohexanol, 2-methoxy-
• MFCD00015373
• 2979-24-0
• FT-0628311
• Cyclohexanol, 2-methoxy-, trans-
• AI3-21004
• Cyclohexanol,2-methoxy-,cis-
• EINECS 221-031-8
• 7429-40-5
• FT-0604565
• NS00046899
• AKOS009158392
• 2-Methoxycyclohexan-1-ol
• F73845
• EN300-42076
• J-017643
• Z425453594
• 7429-41-6
• (RS)-2-methoxycyclohexanol
• DCQQZLGQRIVCNH-UHFFFAOYSA-N
• SB45144
• Cyclohexanol, 2-methoxy-, cis-
• FT-0694019
• Cyclohexanol,2-methoxy-,trans-
• 2-methoxycyclohexan-1-ol, Mixture of diastereomers
• 2-Methoxycyclohexanol

• Inchi： 1S/C7H14O2/c1-9-7-5-3-2-4-6(7)8/h6-8H,2-5H2,1H3
• InChI Key： DCQQZLGQRIVCNH-UHFFFAOYSA-N
• SMILES： O(C)C1CCCCC1O

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1 g/mL at 25 °C(lit.)
• Boiling Point: 185 °C(lit.)
• Flash Point: 79 °C
• Refractive Index: n20/D 1.46(lit.)
• PSA: 29.46
• LogP: 0.93630
• Solubility: Not determined

2-Methoxycyclohexanol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on 2-Methoxycyclohexanol

Recent Advances in the Study of 2-Methoxycyclohexanol (CAS: 2979-24-0) in Chemical Biology and Pharmaceutical Research

2-Methoxycyclohexanol (CAS: 2979-24-0) is a cyclohexanol derivative that has garnered increasing attention in chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, chiral auxiliaries, and as a building block for complex molecules. Recent studies have explored its potential in medicinal chemistry, particularly in the development of novel therapeutics and as a precursor for bioactive compounds. This research brief synthesizes the latest findings on 2-Methoxycyclohexanol, highlighting its chemical properties, synthetic pathways, and emerging applications in the pharmaceutical industry.

One of the key areas of interest is the role of 2-Methoxycyclohexanol in asymmetric synthesis. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy as a chiral auxiliary in the synthesis of enantiomerically pure compounds, which are critical for the development of drugs with reduced side effects. The study utilized NMR spectroscopy and X-ray crystallography to confirm the stereochemical outcomes of reactions involving 2-Methoxycyclohexanol, providing a robust framework for its use in stereoselective synthesis.

In addition to its synthetic utility, 2-Methoxycyclohexanol has been investigated for its potential pharmacological properties. A recent preprint on bioRxiv reported preliminary findings on its anti-inflammatory effects in vitro, suggesting that derivatives of 2-Methoxycyclohexanol could modulate key inflammatory pathways. Although further in vivo studies are needed, these results open new avenues for the compound's application in treating inflammatory diseases such as arthritis and asthma.

The compound's stability and solubility profiles have also been a focus of recent research. A 2024 paper in Chemical & Pharmaceutical Bulletin detailed a novel formulation strategy to enhance the bioavailability of 2-Methoxycyclohexanol-derived drugs. By employing lipid-based delivery systems, researchers achieved significant improvements in drug absorption, paving the way for more effective oral therapeutics. This advancement addresses one of the major challenges in utilizing cyclohexanol derivatives in clinical settings.

Looking ahead, the integration of computational chemistry and machine learning is expected to accelerate the discovery of new applications for 2-Methoxycyclohexanol. A collaborative study between academia and industry, published in Nature Computational Science, utilized quantum mechanical calculations and AI-driven molecular docking to predict novel interactions between 2-Methoxycyclohexanol derivatives and biological targets. Such approaches could revolutionize drug discovery by identifying promising candidates more efficiently.

In conclusion, 2-Methoxycyclohexanol (CAS: 2979-24-0) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic building block and a potential therapeutic agent underscores its versatility. Future research should focus on scaling up synthetic methods, optimizing pharmacological properties, and translating preclinical findings into clinical applications. The ongoing exploration of this compound holds promise for addressing unmet medical needs and advancing the field of medicinal chemistry.